Cas no 892979-16-7 (N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide)
N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide
- 4-Quinolinecarboxamide, 2-phenyl-N-[4,5,6,7-tetrahydro-3-[(methylamino)carbonyl]benzo[b]thien-2-yl]-
- N-(3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-phenylquinoline-4-carboxamide
- 892979-16-7
- F1828-0055
- AKOS024612443
- N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide
-
- Inchi: 1S/C26H23N3O2S/c1-27-25(31)23-18-12-6-8-14-22(18)32-26(23)29-24(30)19-15-21(16-9-3-2-4-10-16)28-20-13-7-5-11-17(19)20/h2-5,7,9-11,13,15H,6,8,12,14H2,1H3,(H,27,31)(H,29,30)
- InChI Key: HQEQKNYZYOVJNI-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(C(NC2SC3CCCCC=3C=2C(NC)=O)=O)=CC=1C1=CC=CC=C1
Computed Properties
- Exact Mass: 441.15109816g/mol
- Monoisotopic Mass: 441.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 99.3Ų
N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1828-0055-2μmol |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-5μmol |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-10μmol |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-20μmol |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-1mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-2mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-3mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-4mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-5mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1828-0055-10mg |
N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-phenylquinoline-4-carboxamide |
892979-16-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide
N-3-(Methylcarbamoyl)-4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl-2-Phenylquinoline-4-Carboxamide (CAS No. 892979-16-7): An Overview
N-3-(Methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide (CAS No. 892979-16-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, which include a benzothiophene moiety and a phenyl group. The combination of these functional groups imparts specific biological activities that make it a promising candidate for drug development.
The chemical structure of N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide is composed of a quinoline core, which is a common scaffold in many pharmaceuticals due to its versatile pharmacological properties. The presence of the benzothiophene ring adds additional complexity and contributes to the compound's biological activity. The methylcarbamoyl group and the phenyl substituent further enhance its pharmacological profile by modulating its interactions with biological targets.
Recent studies have highlighted the potential of N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's antitumor activity. Preclinical studies have demonstrated that N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These results indicate that this compound could be a valuable lead for developing new anticancer agents.
In addition to its anti-inflammatory and antitumor properties, N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide has also shown promise in neuroprotective research. Studies have indicated that it can protect neuronal cells from oxidative stress and prevent neurodegeneration. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide have been extensively studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target cells are advantageous for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-y l - 2 - phen y l q u i n o l i n e - 4 - c a r b o x a m i d e in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, N - 3 - ( m e t h y l c a r b a m o y l ) - 4 , 5 , 6 , 7 - t e t r a h y d r o - 1 - b e n z o t h i o p h e n - 2 - y l - 2 - p h e n y l q u i n o l i n e - 4 - c a r b o x a m i d e (CAS No. 892979 - 16 - 7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry.
892979-16-7 (N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-phenylquinoline-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)